N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H20N4O2S2.ClH/c1-23(2)11-12-24(19(25)18-21-13-7-4-5-9-15(13)27-18)20-22-17-14(26-3)8-6-10-16(17)28-20;/h4-10H,11-12H2,1-3H3;1H
• InChI Key: MDFBAGVQBOTBSS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC=C2S1)OC)C(=O)C3=NC4=CC=CC=C4S3.Cl
• Molecular Formula: C20H21ClN4O2S2
• Molecular Weight: 449.0 g/mol

Description

The compound contains several functional groups, including a benzothiazole ring, a carboxamide group, and a dimethylaminoethyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the benzothiazole rings. The electron-donating methoxy and dimethylamino groups could potentially increase the electron density on the benzothiazole rings, which might influence its reactivity.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, compounds with similar structures can undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxamide group and the basic dimethylamino group could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. The benzothiazole ring is a common motif in many biologically active compounds and pharmaceuticals, suggesting that this compound could have interesting biological activities.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities.